Cas no 51827-45-3 (3-(Benzylamino)pyrrolidine-2,5-dione)

• Product Name: 3-(Benzylamino)pyrrolidine-2,5-dione
• CAS No: 51827-45-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD02660300
• CID: 3249662
• PubChem ID: 15525572
• Update Time: 2025-04-23

3-(Benzylamino)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-PYRROLIDINEDIONE, 3-[(PHENYLMETHYL)AMINO]-
• 51827-45-3
• LS-09603
• 3-(BENZYLAMINO)PYRROLIDINE-2,5-QUINONE
• G88619
• 3-(Benzylamino)pyrrolidine-2,5-dione
• MFCD02660300
• AKOS017269694
• Z57157214
• SCHEMBL22144684
• 3-(phenylmethylamino) pyrrolidine-2,5-dione
• ALBB-027781
• AKOS003631445

• MDL： MFCD02660300
• Inchi： 1S/C11H12N2O2/c14-10-6-9(11(15)13-10)12-7-8-4-2-1-3-5-8/h1-5,9,12H,6-7H2,(H,13,14,15)
• InChI Key： LBYMZMSOYLDOIH-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Benzylamino)pyrrolidine-2,5-dione

Comprehensive Guide to 2,5-PYRROLIDINEDIONE, 3-[(PHENYLMETHYL)AMINO]- (CAS No. 51827-45-3): Properties, Applications, and Market Insights

2,5-PYRROLIDINEDIONE, 3-[(PHENYLMETHYL)AMINO]- (CAS No. 51827-45-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, also known by its systematic name, belongs to the class of pyrrolidinedione derivatives, which are widely studied for their potential therapeutic applications. With the increasing demand for novel drug candidates and bioactive molecules, 3-[(phenylmethyl)amino]-2,5-pyrrolidinedione has emerged as a compound of interest due to its unique structural features and potential biological activities.

The molecular structure of 2,5-PYRROLIDINEDIONE, 3-[(PHENYLMETHYL)AMINO]- features a pyrrolidinedione core substituted with a benzylamino group at the 3-position. This configuration imparts specific chemical properties that make it valuable for various applications. Researchers have explored its role as a building block in medicinal chemistry, particularly in the synthesis of compounds targeting neurological and inflammatory conditions. The growing interest in small molecule therapeutics has further highlighted the importance of such derivatives in drug discovery pipelines.

One of the most frequently asked questions about CAS 51827-45-3 relates to its solubility and stability characteristics. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. This property profile makes it suitable for various experimental conditions in laboratory settings. Stability studies indicate that 3-[(phenylmethyl)amino]-2,5-pyrrolidinedione remains stable under standard storage conditions, though protection from prolonged exposure to light and moisture is recommended for long-term preservation.

In the context of current research trends, 2,5-PYRROLIDINEDIONE derivatives have gained prominence due to their potential applications in addressing modern health challenges. The COVID-19 pandemic has accelerated interest in compounds that might modulate immune responses or exhibit antiviral properties. While 51827-45-3 itself hasn't been directly studied for antiviral effects, its structural analogs have shown promise in related research areas, making it a compound worth watching in future studies.

The synthetic accessibility of 2,5-PYRROLIDINEDIONE, 3-[(PHENYLMETHYL)AMINO]- has made it a valuable intermediate in organic synthesis. Chemists have developed efficient routes to prepare this compound, often starting from commercially available precursors. Recent advances in green chemistry have also influenced the production methods, with researchers exploring more sustainable approaches to synthesize such nitrogen-containing heterocycles. These developments align with the growing emphasis on environmentally friendly chemical processes in both academic and industrial settings.

From a commercial perspective, the market for specialty chemicals like CAS 51827-45-3 has shown steady growth. Pharmaceutical companies and research institutions continue to seek high-quality building blocks for drug discovery programs, creating consistent demand for well-characterized compounds. Suppliers typically offer this material with comprehensive analytical data, including HPLC purity profiles and spectroscopic characterization (NMR, MS), ensuring researchers can confidently incorporate it into their synthetic schemes.

Quality control aspects of 3-[(phenylmethyl)amino]-2,5-pyrrolidinedione production have become increasingly important. Current good manufacturing practices (cGMP) standards are often applied to ensure batch-to-batch consistency, particularly for compounds intended for pharmaceutical research. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are routinely employed to verify the identity and purity of 51827-45-3, meeting the stringent requirements of modern research applications.

Looking toward future applications, researchers are investigating the potential of 2,5-PYRROLIDINEDIONE derivatives in emerging fields such as targeted drug delivery and personalized medicine. The compound's structural features make it amenable to various modifications, allowing for the creation of diverse analogs with tailored properties. This flexibility positions 2,5-PYRROLIDINEDIONE, 3-[(PHENYLMETHYL)AMINO]- as a valuable scaffold in the ongoing search for new therapeutic agents addressing unmet medical needs.

For researchers working with CAS 51827-45-3, proper handling and storage recommendations should be followed. While not classified as hazardous under standard regulations, appropriate laboratory practices should be maintained when handling any chemical substance. Material Safety Data Sheets (MSDS) provide detailed information about handling procedures, first-aid measures, and disposal considerations for 3-[(phenylmethyl)amino]-2,5-pyrrolidinedione, ensuring safe usage in research environments.

The scientific literature contains numerous references to pyrrolidinedione-containing compounds, reflecting the broad interest in this structural motif. Patent databases reveal ongoing innovation surrounding derivatives of 2,5-PYRROLIDINEDIONE, particularly in therapeutic areas such as CNS disorders and metabolic diseases. This intellectual property landscape underscores the commercial and scientific value of such compounds in contemporary drug discovery efforts.

In conclusion, 2,5-PYRROLIDINEDIONE, 3-[(PHENYLMETHYL)AMINO]- (CAS No. 51827-45-3) represents an important compound in modern chemical research. Its unique structural characteristics, combined with potential biological relevance, make it a valuable tool for pharmaceutical development and biochemical studies. As research continues to explore new applications for nitrogen-containing heterocycles, compounds like 51827-45-3 will likely remain at the forefront of medicinal chemistry innovation, contributing to advances in human health and scientific understanding.